Cas no 1597548-43-0 (5-Chloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol)

• Product Name: 5-Chloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol
• CAS No: 1597548-43-0
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 4937742
• Update Time: 2025-07-18

5-Chloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol

• Inchi： 1S/C10H11ClO2/c1-10(2)5-13-7-4-3-6(11)9(12)8(7)10/h3-4,12H,5H2,1-2H3
• InChI Key： RZSFJDOIZZKDQB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1O)C(C)(C)CO2

Computed Properties

• Exact Mass: 198.0447573 g/mol
• Monoisotopic Mass: 198.0447573 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5
• Molecular Weight: 198.64

Additional information on 5-Chloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol

Comprehensive Overview of 5-Chloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol (CAS No. 1597548-43-0)

5-Chloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol (CAS No. 1597548-43-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This dihydrobenzofuran derivative is characterized by its unique molecular structure, which includes a chloro substituent and hydroxyl functional group. Researchers are increasingly exploring its potential applications due to its bioactive properties and structural versatility.

The compound's synthetic pathway often involves multi-step organic reactions, including halogenation and cyclization processes. Its molecular formula C₁₀H₁₁ClO₂ and molecular weight of 198.65 g/mol make it an interesting candidate for medicinal chemistry studies. Recent publications have highlighted its potential as a building block for more complex molecules in drug discovery programs.

In the context of current research trends, 5-Chloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol has been investigated for its possible role in developing novel therapeutic agents. The dihydrobenzofuran core is particularly noteworthy as it appears in several biologically active compounds. Scientists are examining its structure-activity relationships to understand how modifications might enhance desired properties while minimizing unwanted effects.

The compound's physicochemical properties have been carefully characterized, including its solubility profile and stability under various conditions. These parameters are crucial for researchers considering its use in formulation development or chemical synthesis. The presence of both hydrophilic and lipophilic moieties in its structure contributes to its interesting partition coefficient, which may influence its biological activity.

From an analytical perspective, 5-Chloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol can be identified and quantified using modern techniques such as HPLC, LC-MS, and NMR spectroscopy. These methods are essential for quality control during synthesis and for studying its metabolic fate in biological systems. The compound's distinct spectral signatures facilitate its detection even in complex matrices.

Recent patent literature reveals growing interest in dihydrobenzofuran derivatives like 5-Chloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol for various applications. While specific uses remain proprietary in many cases, the structural features suggest potential in areas such as enzyme modulation and receptor targeting. The scientific community continues to explore its pharmacophore characteristics through computational and experimental approaches.

Environmental considerations regarding 5-Chloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol have prompted studies on its biodegradation and ecotoxicological profile. As with any synthetic compound, understanding its environmental fate is crucial for sustainable development. Current research indicates that proper handling and disposal procedures should be followed to minimize ecological impact.

The commercial availability of CAS No. 1597548-43-0 has increased in recent years, reflecting growing demand from research institutions and pharmaceutical companies. Suppliers typically provide detailed certificates of analysis and material safety data, ensuring researchers have access to high-quality material for their investigations. The compound's stability under standard storage conditions makes it convenient for laboratory use.

Future directions for 5-Chloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol research may include exploration of its stereochemical properties and development of enantioselective synthesis methods. As chiral compounds often display different biological activities, this represents an important area for further study. Additionally, researchers are investigating its potential as a precursor for fluorescent probes or molecular tags in biochemical assays.

For scientists working with dihydrobenzofuran derivatives, understanding the structure-property relationships of 5-Chloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol provides valuable insights. The compound serves as an excellent example of how subtle modifications to a core structure can significantly alter physical, chemical, and biological properties. This knowledge contributes to the broader field of heterocyclic chemistry and drug design principles.